4-{4-[(Dimethylamino)carbonyl]anilino}-4-oxobutanoic acid

• IUPAC Name: 4-[4-(dimethylcarbamoyl)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C13H16N2O4/c1-15(2)13(19)9-3-5-10(6-4-9)14-11(16)7-8-12(17)18/h3-6H,7-8H2,1-2H3,(H,14,16)(H,17,18)
• InChI Key: FIIPLDKJNZYJFV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)O
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol

Description

The compound “4-{4-[(Dimethylamino)carbonyl]anilino}-4-oxobutanoic acid” is a complex organic molecule. It contains an aniline group (anilino), a dimethylamino group, a carbonyl group, and a carboxylic acid group (oxobutanoic acid). The molecular formula of this compound is C13H16N2O4.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group could result in the compound being acidic. The compound is likely to be solid at room temperature, given its molecular structure.

Scientific Research Applications

Plant Pigment Chemistry and Biochemistry

Betalains, which include betacyanins and betaxanthins, are pigments with a nitrogenous core structure, similar in functionality to the researched compound. These pigments are found in the Caryophyllales order, serving as chemosystematic markers. Betalain synthesis begins with the hydroxylation of tyrosine to DOPA, leading to the formation of betalamic acid, a crucial intermediate. This synthesis pathway involves bifunctional tyrosinase and DOPA dioxygenase enzymes, highlighting the chemical versatility and potential of nitrogen-containing compounds in plant biochemistry (Khan & Giridhar, 2015).

Synthetic Chemistry and Novel Compound Synthesis

In synthetic chemistry, compounds with functionalities similar to 4-{4-[(Dimethylamino)carbonyl]anilino}-4-oxobutanoic acid are utilized in creating novel structures. For example, the reaction of chloral with substituted anilines has led to the formation of various substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones. These reactions demonstrate the chemical reactivity of carbonyl and amino functionalities in synthesizing heterocyclic compounds, which are of interest in medicinal chemistry and materials science (Issac & Tierney, 1996).